KIN-1148

• CAS No.: 1428729-56-9
• Product Name: KIN-1148
• Molecular Formula: C19H11N3OS2
• Molecular Weight: 361.437
• IUPAC Name: N-([1,3]thiazolo[5,4-e][1,3]benzothiazol-2-yl)naphthalene-2-carboxamide
• Standard InChI: InChI=1S/C19H11N3OS2/c23-18(13-6-5-11-3-1-2-4-12(11)9-13)22-19-21-14-7-8-15-16(17(14)25-19)20-10-24-15/h1-10H,(H,21,22,23)
• Standard InChIKey: YAISOECYKYATLL-UHFFFAOYSA-N
• SMILES: C1=CC=C2C=C(C=CC2=C1)C(=O)NC3=NC4=C(S3)C5=C(C=C4)SC=N5
• Appearance: Solid powder
• Description: KIN-1148 is a IRF3 agonist. IN1148 induced dose-dependent IRF3 nuclear translocation and specific activation of IRF3-responsive promoters. Prime-boost immunization of mice with a suboptimal dose of a monovalent pandemic influenza split virus H1N1 A/California/07/2009 vaccine plus KIN1148 protected against a lethal challenge with mouse-adapted influenza virus (A/California/04/2009) and induced an influenza virus-specific IL-10 and Th2 response by T cells derived from lung and lung-draining lymph nodes.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: KIN-1148; KIN 1148; KIN1148.
• Reference: 1: Probst P, Grigg JB, Wang M, Muñoz E, Loo YM, Ireton RC, Gale M Jr, Iadonato
• PubChem Compound: 71549151
• Last Modified: Nov 11 2021